Cas no 73557-61-6 (Benzene, 1,3,4-tribromo-2,5-dichloro-)
Benzene, 1,3,4-tribromo-2,5-dichloro- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1,3,4-tribromo-2,5-dichloro-
- 2,3,5-Tribromo-1,4-Dichlorobenzene
- 1,3,4-tribromo-2,5-dichlorobenzene
- AS-61921
- 73557-61-6
- AKOS037645636
- InChI=1/C6HBr3Cl2/c7-2-1-3(10)4(8)5(9)6(2)11/h1
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- MDL: MFCD00184929
- Inchi: 1S/C6HBr3Cl2/c7-2-1-3(10)4(8)5(9)6(2)11/h1H
- InChI Key: VMDXHIDUWUOGDU-UHFFFAOYSA-N
- SMILES: BrC1C(=C(C=C(C=1Br)Cl)Br)Cl
Computed Properties
- Exact Mass: 381.69849g/mol
- Monoisotopic Mass: 379.70054g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 0Ų
Benzene, 1,3,4-tribromo-2,5-dichloro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D771466-5g |
1,3,4-Tribromo-2,5-dichlorobenzene |
73557-61-6 | 95% | 5g |
$265 | 2024-06-06 | |
| 1PlusChem | 1P00FI8T-5g |
1,3,4-Tribromo-2,5-dichlorobenzene |
73557-61-6 | 95% | 5g |
$251.00 | 2023-12-16 | |
| Aaron | AR00FIH5-100mg |
1,3,4-Tribromo-2,5-dichlorobenzene |
73557-61-6 | 95% | 100mg |
$26.00 | 2023-12-13 | |
| Aaron | AR00FIH5-250mg |
1,3,4-Tribromo-2,5-dichlorobenzene |
73557-61-6 | 95% | 250mg |
$500.00 | 2025-01-24 | |
| Aaron | AR00FIH5-500mg |
1,3,4-Tribromo-2,5-dichlorobenzene |
73557-61-6 | 95% | 500mg |
$61.00 | 2023-12-13 | |
| Aaron | AR00FIH5-1g |
1,3,4-Tribromo-2,5-dichlorobenzene |
73557-61-6 | 95% | 1g |
$800.00 | 2025-01-24 | |
| Aaron | AR00FIH5-2g |
1,3,4-Tribromo-2,5-dichlorobenzene |
73557-61-6 | 95% | 2g |
$144.00 | 2023-12-13 | |
| Aaron | AR00FIH5-5g |
1,3,4-Tribromo-2,5-dichlorobenzene |
73557-61-6 | 95% | 5g |
$227.00 | 2023-12-13 | |
| A2B Chem LLC | AH22685-5g |
1,3,4-Tribromo-2,5-dichlorobenzene |
73557-61-6 | 95% | 5g |
$249.00 | 2023-12-30 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1741679-100mg |
1,3,4-Tribromo-2,5-dichlorobenzene |
73557-61-6 | 98% | 100mg |
¥336.00 | 2024-07-28 |
Benzene, 1,3,4-tribromo-2,5-dichloro- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on Benzene, 1,3,4-tribromo-2,5-dichloro-
Chemical Profile of Benzene, 1,3,4-tribromo-2,5-dichloro (CAS No. 73557-61-6)
Benzene, 1,3,4-tribromo-2,5-dichloro, identified by the Chemical Abstracts Service Number (CAS No.) 73557-61-6, is a specialized aromatic compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This tricyclic halogenated benzene derivative features a unique structural configuration with three bromine atoms and two chlorine atoms substituents, which endows it with distinct chemical properties and potential applications in various scientific domains.
The synthesis of Benzene, 1,3,4-tribromo-2,5-dichloro involves intricate organic reactions that require precise control over reaction conditions and reagent selection. The presence of multiple halogen atoms on the benzene ring enhances its reactivity, making it a valuable intermediate in the preparation of more complex molecules. Researchers have leveraged this compound's structural versatility to develop novel synthetic pathways that could be adapted for industrial-scale production.
In recent years, the study of halogenated aromatic compounds has expanded considerably due to their utility in medicinal chemistry. The bromo and chloro substituents in Benzene, 1,3,4-tribromo-2,5-dichloro contribute to its potential as a building block for pharmaceuticals. Specifically, such derivatives have been explored for their antimicrobial and anti-inflammatory properties. The latest advancements in computational chemistry have enabled the prediction of biological activities for this compound with high accuracy, paving the way for targeted drug design.
One of the most compelling aspects of Benzene, 1,3,4-tribromo-2,5-dichloro is its role in material science. The halogen atoms introduce polarity into the molecule, which can be exploited to create functional materials with tailored electronic properties. For instance, researchers have investigated its potential as a component in organic semiconductors and liquid crystals. These materials are crucial for modern display technologies and could benefit from the unique electronic characteristics offered by this compound.
The environmental impact of halogenated aromatic compounds is another area of active investigation. While these molecules are valuable in laboratory settings, their persistence in the environment raises concerns about long-term ecological effects. Current research focuses on developing biodegradable analogs or methods for safe disposal to mitigate potential harm. Understanding the degradation pathways of Benzene, 1,3,4-tribromo-2,5-dichloro is essential for responsible chemical management.
From an industrial perspective, the demand for specialized intermediates like Benzene, 1,3,4-tribromo-2,5-dichloro continues to grow as pharmaceutical companies seek innovative solutions for drug development. The compound's ability to serve as a precursor for multiple bioactive scaffolds makes it an attractive candidate for large-scale synthesis. Advances in green chemistry have also influenced its production process by emphasizing energy-efficient and sustainable methodologies.
The future direction of research on Benzene, 1,3,4-tribromo-2,5-dichloro (CAS No. 73557-61-6) is likely to be shaped by interdisciplinary collaborations between chemists and biologists. By integrating experimental data with computational modeling, scientists can accelerate the discovery of new applications for this compound. Its potential role in next-generation therapeutics or advanced materials underscores its significance as a chemical entity worthy of continued study.
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